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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity

deuterated aldosterone (Aldosterone-d4), a critical internal standard for accurate

quantification in research and clinical settings. This document summarizes key product

specifications from various suppliers and outlines a typical experimental workflow for its

application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction
Aldosterone-d4 is a stable isotope-labeled analog of aldosterone, the primary

mineralocorticoid hormone. Its use as an internal standard is essential for correcting for matrix

effects and variations in sample preparation and instrument response in quantitative

bioanalysis. The high purity of the deuterated standard is paramount for achieving accurate and

reproducible results in pharmacokinetic studies, therapeutic drug monitoring, and metabolic

research.[1]
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A number of reputable suppliers offer high-purity Aldosterone-d4 for research and

pharmaceutical applications. The following table summarizes the key specifications of

Aldosterone-d4 products available from prominent vendors. Researchers are advised to

consult the suppliers' websites for the most current product information and to request

certificates of analysis for detailed purity data.

Supplier
Product
Name/Number

Isotopic Purity
Chemical
Purity

Concentration/
Formulation

Sigma-Aldrich

Aldosterone-

9,11,12,12-d4

solution

≥98 atom % D ≥97% (CP)
100 µg/mL in

acetonitrile

Veeprho Aldosterone-D4 Not specified Not specified Not specified

MedchemExpres

s
Aldosterone-d4 Not specified Not specified Not specified

Gentaur
Aldosterone-D4 /

GNT-ST-28223
Not specified Not specified Not specified

Clinisciences
Aldosterone-D4 /

RM-A150544
Not specified Not specified

Available in

10mg, 25mg,

50mg, 100mg

pack sizes

LGC Standards
Aldosterone-d4 /

TRC-A514703
Not specified Not specified Neat

IsoSciences d4-Aldosterone Not specified Not specified
100 µg/mL stock

solution

Experimental Workflow: Aldosterone-d4 as an
Internal Standard in LC-MS/MS
The following diagram illustrates a typical workflow for the quantification of aldosterone in a

biological sample using Aldosterone-d4 as an internal standard. This method is widely

adopted for its high sensitivity and specificity.[2]
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample (e.g., Serum, Plasma)

Spike with Aldosterone-d4 Internal Standard

Protein Precipitation & Solid Phase Extraction (SPE)

Evaporation and Reconstitution

Liquid Chromatography Separation

Tandem Mass Spectrometry Detection (MRM)

Peak Area Integration (Aldosterone & Aldosterone-d4)

Calculate Peak Area Ratio

Quantify using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using Aldosterone-d4 as an internal standard.
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Methodological Considerations
When utilizing deuterated standards such as Aldosterone-d4, it is crucial to consider potential

issues like isotopic exchange. For aldosterone, deuterium labels can be in base-sensitive

positions, and exposure to basic conditions may lead to the exchange of deuterium with

protons from the solvent, compromising the accuracy of the results.[3] Therefore, careful

optimization of sample preparation and chromatographic conditions is necessary to ensure the

stability of the labeled internal standard throughout the analytical process.

Conclusion
High-purity Aldosterone-d4 is a readily available and indispensable tool for the accurate

quantification of aldosterone in various biological matrices. The selection of a suitable

commercial source should be based on a thorough evaluation of the product's specifications

and the supplier's quality control documentation. By implementing a validated analytical

workflow, researchers can achieve reliable and reproducible data for their studies in

endocrinology, pharmacology, and clinical diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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